Cas no 117-84-0 (1,2-dioctyl benzene-1,2-dicarboxylate)

• Product Name: 1,2-dioctyl benzene-1,2-dicarboxylate
• CAS No: 117-84-0
• MF: C₂₄H₃₈O₄
• MW: 390.556128025055
• MDL: MFCD00015292
• CID: 35853
• PubChem ID: 24862966
• Update Time: 2025-10-10

1,2-dioctyl benzene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dioctyl phthalate
• DICAPRYL PHTHALATE
• DI-N-OCTYL PHTHALATE
• DOP
• n-Octyl phthalate
• PHTHALIC ACID, BIS-1-OCTYL ESTER
• PHTHALIC ACID DI-N-OCTYL ESTER
• TIMTEC-BB SBB008723
• 1,2-Benzenedicarbonic acid, dioctyl ester
• 1,2-Benzenedicarboxylic acid, dioctyl ester
• ai3-15071(usda)
• benzenedicarboxylicaciddi-n-octylester
• Celluflex dop
• di-1-octylphthalate
• di-n-octyl
• Dinopol NOP
• Di-n-octyl phthalate solution
• DI-N-OCTYL PHTHALATE, EXTRA PURE
• Semi-Volatile Organic Extract Calibration Mix
• 1,2-Benzen
• Di-n-octyl o-phthalate
• Dioctyl 1,2-benzenedicarboxylate
• Dioctyl o-benzenedicarboxylate
• Dioctyl o-phthalate
• Dioktylester kyseliny ftalove
• DNOP
• o-Benzenedicarboxylic acid, dioctyl ester
• Octyl phthalate
• Phthalic acid, dioctyl ester
• Polycizer 162
• PX-138
• Rcra waste number U107
• Vinicizer 85
• NSC 15318
• dinopolnop
• vinicizer85
• celluflexdop
• polycizer162
• dioctyl benzene-1,2-dicarboxylate
• Bis(n-octyl) phthalate
• 1,2-Benzenedicarbonic acid, dioct
• bis(2-ethylhexyl) phthalate
• 1,2-dioctyl benzene-1,2-dicarboxylate

• MDL： MFCD00015292
• Inchi： 1S/C24H38O4/c1-3-5-7-9-11-15-19-27-23(25)21-17-13-14-18-22(21)24(26)28-20-16-12-10-8-6-4-2/h13-14,17-18H,3-12,15-16,19-20H2,1-2H3
• InChI Key： MQIUGAXCHLFZKX-UHFFFAOYSA-N
• SMILES： CCCCCCCCOC(C1C(C(OCCCCCCCC)=O)=CC=CC=1)=O

Computed Properties

• Exact Mass: 390.27714
• Monoisotopic Mass: 390.277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.980 g/mL at 20 °C(lit.)
• Melting Point: -25℃
• Boiling Point: 380°C(lit.)
• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• Refractive Index: n20/D 1.485
• Water Partition Coefficient: Insoluble in water.
• PSA: 52.6
• LogP: 6.72120
• Solubility: It is poorly soluble in water and has strong solubility in cellulose acetate, nitrocellulose, polymethylmethacrylate, polystyrene, vinyl chloride vinyl acetate copolymer, polyvinyl chloride, paraffin oil, Damar resin, coumarone resin, etc. Polyvinyl acetate and shellac are difficult to dissolve, while cellulose acetate is insoluble.
• Merck: 14,2864

1,2-dioctyl benzene-1,2-dicarboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 3082
• WGK Germany：2
• Hazard Category Code： 60-61
• Safety Instruction： S23;S24/25
• RTECS：TI1925000
• Hazardous Material Identification：
• Risk Phrases：60-61
• Safety Term：S23-S24/25
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates